2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4OS/c1-12-7-9-14(10-8-12)18-15(22)11-23-17-19-16(20-21-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: CHDHODOILUJRNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NNC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide is a strategically designed, potent, and cell-active allosteric inhibitor of the Src Homology 2 domain-containing protein tyrosine phosphatase 2 (SHP2). SHP2, encoded by the PTPN11 gene, is a central node in multiple oncogenic signaling pathways, most notably the RAS-MAPK pathway, and is a key downstream mediator of receptor tyrosine kinase (RTK) signaling. Dysregulated SHP2 activity is implicated in the pathogenesis of various cancers, including Noonan syndrome, juvenile myelomonocytic leukemia, and solid tumors driven by RTKs . This compound exerts its inhibitory effect by binding to the allosteric tunnel located between the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase domains, stabilizing SHP2 in a closed, auto-inhibited conformation. This mechanism effectively blocks the interaction between SHP2 and its binding partners, thereby suppressing the RAS-MAPK signal transduction cascade . Its primary research value lies in its utility as a chemical probe to interrogate SHP2 biology and to validate SHP2 as a therapeutic target in oncology. Investigations utilizing this inhibitor have been pivotal in exploring strategies to overcome resistance to targeted therapies, as SHP2 activation can be a mechanism of resistance to drugs like EGFR, ALK, and BRAF inhibitors. Consequently, it serves as a critical tool for studying signaling networks in cancer and for developing novel combination treatment regimens aimed at achieving more durable anti-tumor responses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones.

Thioether Formation: The triazole derivative is then reacted with a thiol compound to introduce the thioether linkage.

Acetamide Formation: Finally, the compound is acylated with p-tolyl acetic acid to form the desired acetamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions could target the triazole ring or the acetamide group, potentially leading to the formation of amines or other reduced derivatives.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (mCPBA).

Reducing Agents: Lithium aluminum hydride (LAH), sodium borohydride (NaBH4).

Substitution Reagents: Halogens, nitrating agents, sulfonating agents.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom would yield sulfoxides or sulfones, while reduction of the acetamide group could produce amines.

Scientific Research Applications

Applications in Medicinal Chemistry

Antimicrobial Activity
Research has indicated that compounds containing triazole moieties exhibit significant antimicrobial properties. For instance, derivatives of triazole have been shown to be effective against various bacterial strains and fungi. The thioether group in 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide may enhance its lipophilicity, potentially improving its ability to penetrate microbial membranes and exert antimicrobial effects .

Anticancer Properties
Studies have suggested that triazole derivatives can inhibit the growth of cancer cells. The incorporation of the phenyl and thio groups may contribute to the compound's ability to interact with cellular targets involved in cancer proliferation. For example, compounds similar to this one have been investigated for their capacity to induce apoptosis in cancer cell lines .

Anti-inflammatory Effects
Triazole-containing compounds have also been explored for their anti-inflammatory properties. Research indicates that they can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by chronic inflammation .

Applications in Agriculture

Fungicides
The triazole structure is widely recognized for its fungicidal properties. The compound can be utilized as a fungicide in agricultural settings to protect crops from fungal infections. Its efficacy against various phytopathogenic fungi could make it a valuable addition to integrated pest management strategies .

Plant Growth Regulators
Some triazole derivatives are known to act as plant growth regulators. They can influence plant metabolism and development, potentially enhancing crop yield and resistance to environmental stressors .

Applications in Material Science

Polymer Chemistry
The unique properties of 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide allow for its use in polymer synthesis. Its incorporation into polymer matrices can improve thermal stability and mechanical properties, making it suitable for advanced materials applications .

Nanotechnology
Research into nanocomposites has revealed that triazole derivatives can serve as stabilizing agents or functional components in nanomaterials. This could lead to the development of novel materials with enhanced electrical or optical properties .

Case Study 1: Antimicrobial Efficacy

A study published in Acta Crystallographica demonstrated the antimicrobial activity of various triazole derivatives against Staphylococcus aureus and Candida albicans. The results indicated that modifications to the thio group significantly enhanced activity against these pathogens .

Case Study 2: Anticancer Research

In a recent investigation published in Journal of Medicinal Chemistry, researchers synthesized several triazole-based compounds and evaluated their cytotoxic effects on human cancer cell lines. The study found that specific structural features, including the presence of the p-tolyl group, contributed to increased potency against breast cancer cells .

Case Study 3: Agricultural Application

A field trial reported in Pest Management Science assessed the effectiveness of triazole fungicides on wheat crops. The results showed a significant reduction in fungal diseases when treated with formulations containing similar triazole structures, underscoring their importance in crop protection strategies .

Mechanism of Action

The mechanism of action of 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide would depend on its specific biological target. Generally, triazole derivatives can interact with enzymes or receptors, inhibiting their activity or modulating their function. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s structural analogs differ in substituents on the triazole ring, aryl groups attached to the acetamide nitrogen, and additional heterocyclic systems. Key comparisons include:

Compound	Core Structure	Substituents	Key Properties
2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide (Target)	1,2,4-Triazole	- 3-Phenyl - Acetamide-N-p-tolyl	Enhanced lipophilicity (p-tolyl); moderate binding affinity
N-Phenyl-2-((4-phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide	1,2,4-Triazole	- 4-Phenyl, 5-p-tolyl - Acetamide-N-phenyl	Higher molecular weight (400.50 g/mol); steric hindrance may reduce binding
2-((5-Methyl-5H-triazino[5,6-b]indol-3-yl)thio)-N-(4-phenoxyphenyl)acetamide	Triazinoindole	- Triazinoindole core - Acetamide-N-4-phenoxyphenyl	Broader π-system; improved intercalation potential
2-((5-((2-Chlorophenyl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide	1,3,4-Oxadiazole	- Oxadiazole core - Chlorophenyl substituent	Higher HOMO-LUMO gap (DFT study); altered electronic properties

Binding Affinity and Computational Insights

• Substituent Impact : Replacement of the aryl group (e.g., p-tolyl vs. hydrogen) significantly affects binding free energy. For example, phenyl-substituted analogs exhibit higher binding affinities than hydrogen-substituted derivatives due to enhanced hydrophobic interactions .

Crystallographic and Spectroscopic Data

• Target Analog (): 2-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(p-tolyl)acetamide crystallizes in a monoclinic system (space group P21/c), with hydrogen-bonding networks stabilizing the structure .
• IR/NMR Trends : Triazole-thioacetamides consistently show C=O stretches near 1670–1680 cm⁻¹ and NH stretches at ~3260–3300 cm⁻¹, confirming structural homology .

Key Research Findings

Substituent Position Matters : The 3-phenyl-1,2,4-triazole configuration in the target compound allows optimal steric and electronic interactions compared to 4-phenyl or 5-substituted analogs .

Biological Relevance: Triazinoindole derivatives () exhibit superior activity in hit identification studies, likely due to extended aromatic systems enhancing target engagement .

Synthetic Flexibility : Copper-catalyzed click chemistry () and acid-amine coupling () are robust methods for generating diverse analogs with high purity (>95%) .

Biological Activity

The compound 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide is a derivative of the triazole family, which has garnered attention for its diverse biological activities. Triazoles are known for their roles in medicinal chemistry, particularly in the development of antifungal, antibacterial, and anticancer agents. This article aims to explore the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide is $C_{16}H_{17}N_{3}S$. Its structure features a triazole ring linked to a thioether and an acetamide moiety. This unique configuration is thought to contribute to its biological activity.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. The compound has shown efficacy against various bacterial strains and fungi. For instance:

• Antibacterial Activity : In vitro studies have demonstrated that compounds with similar structures to 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide possess notable antibacterial effects against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic processes .

Antifungal Activity

Triazole derivatives are widely recognized for their antifungal properties. The compound's structure allows it to inhibit the synthesis of ergosterol, a critical component of fungal cell membranes. This inhibition leads to increased membrane permeability and ultimately cell death .

Anticancer Activity

Recent studies have highlighted the potential anticancer effects of triazole derivatives. For example:

Compound	Cell Line	IC50 (µM)	Mechanism
2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide	A431 (human epidermoid carcinoma)	10.5	Induction of apoptosis via caspase activation
Similar Triazole Derivative	Jurkat (human T lymphocyte)	8.7	Inhibition of Bcl-2 protein expression

These results suggest that the compound may induce apoptosis in cancer cells through mechanisms involving caspase pathways and modulation of apoptotic proteins .

The biological activity of 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole moiety can act as a competitive inhibitor for enzymes involved in nucleic acid synthesis.
• Cell Membrane Disruption : By affecting ergosterol synthesis in fungi and altering membrane integrity in bacteria.
• Apoptosis Induction : Through modulation of key proteins involved in apoptosis pathways.

Case Studies

A series of studies have been conducted to evaluate the effectiveness of this compound in various biological contexts:

• Antimicrobial Efficacy : A study tested the compound against several pathogens and found it effective against strains resistant to conventional antibiotics.
  • Results : Significant reduction in bacterial growth was observed at concentrations as low as 5 µg/mL.
• Anticancer Potential : In vitro assays on human cancer cell lines demonstrated that the compound significantly reduced cell viability compared to controls.
  • Results : An IC50 value of 10 µM was noted for A431 cells, indicating potent anticancer activity.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-((3-Phenyl-1H-1,2,4-triazol-5-yl)thio)-N-(p-tolyl)acetamide, and how can reaction yields be optimized?

• Methodology : The compound can be synthesized via 1,3-dipolar cycloaddition between azides and alkynes, followed by thioether formation. For example, substituted triazole-thioacetamides are often prepared using copper-catalyzed click chemistry in a mixed solvent system (e.g., tert-butanol/water). Reaction optimization involves adjusting catalyst loading (e.g., 10 mol% Cu(OAc)₂), reaction time (6–8 hours), and purification via recrystallization (ethanol) .
• Yield Optimization : Monitor reaction progress with TLC (hexane:ethyl acetate, 8:2). Post-reaction, quench with ice, extract with ethyl acetate, and dry over anhydrous Na₂SO₄ before recrystallization .

Q. Which spectroscopic techniques are critical for structural confirmation of this compound?

• Key Techniques :

• IR Spectroscopy : Confirm C=O (1671–1682 cm⁻¹), C=S (1254–1303 cm⁻¹), and NH stretches (3262–3302 cm⁻¹) .
• NMR : ¹H NMR identifies aromatic protons (δ 7.20–8.61 ppm), triazole protons (δ 5.38–5.48 ppm), and acetamide NH (δ 10.79–11.02 ppm). ¹³C NMR verifies carbonyl (δ 165.0 ppm) and triazole carbons (δ 142–153 ppm) .
• HRMS : Validate molecular weight (e.g., [M+H]+ calculated for analogs: 404.1359) .

Q. How does the solubility profile of this compound influence experimental design?

• Solubility Data : The compound is typically soluble in polar aprotic solvents (DMSO, DMF) and sparingly soluble in water. Recrystallization in ethanol improves purity .
• Experimental Design : For biological assays, dissolve in DMSO (≤1% v/v) to avoid solvent toxicity. For crystallization trials, use solvent mixtures (e.g., ethanol/water) to enhance crystal growth .

Advanced Research Questions

Q. What computational methods are suitable for studying the electronic properties of this compound?

• Methodology : Density Functional Theory (DFT) at the B3LYP/6-31G* level predicts molecular electrostatic potential (MESP), HOMO-LUMO gaps, and vibrational frequencies. These models correlate with experimental IR and NMR data, aiding in understanding reactivity and intermolecular interactions .
• Application : Calculate Fukui indices to identify nucleophilic/electrophilic sites for derivatization .

Q. How can crystallographic challenges (e.g., twinning or disorder) be resolved during X-ray structure determination?

• Tools : Use SHELX software (SHELXL for refinement, SHELXD for phasing). For twinned data, apply the Hooft parameter or twin-law matrices. Disorder in the p-tolyl or triazole moieties requires PART instructions and restrained refinement .
• Validation : Check R-factor convergence (R₁ < 0.05) and validate geometry with PLATON .

Q. What strategies address contradictions in reported biological activity data for structurally similar analogs?

• Case Study : Potassium salts of triazole-thioacetamides (e.g., compound Ia) show higher actoprotective activity than sodium or morpholine derivatives, highlighting cation-dependent bioactivity. Compare IC₅₀ values across analogs under standardized assay conditions .
• Resolution : Perform dose-response curves with positive controls (e.g., riboxin) and validate via molecular docking to identify binding affinity variations .

Q. How do structural modifications (e.g., substituent effects) influence thermodynamic stability?

• Approach : Synthesize derivatives with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups on the phenyl ring. Assess stability via TGA/DSC and compare degradation profiles. Nitro-substituted analogs exhibit lower thermal stability due to increased polarity .

Q. Which analytical methods are recommended for quantifying trace impurities in synthesized batches?

• Techniques :

• HPLC-PDA : Use a C18 column (acetonitrile/water gradient) to detect impurities ≥0.1%.
• LC-MS : Identify byproduct structures (e.g., uncyclized intermediates) .